Cas no 6955-26-6 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-Oxopropyl)Benzonitrile
- 2-propanoylbenzonitrile
- NSC 21221
- NSC21221
- 1-(2-Cyanophenyl)propan-1-one
- 6955-26-6
- NSC-21221
- DTXSID80281299
- 2-propionylbenzonitrile
- SCHEMBL8239082
- starbld0018155
- DB-365289
- 2-PROPIONYL BENZONITRILE
-
-
- Inchi： 1S/C10H9NO/c1-2-10(12)9-6-4-3-5-8(9)7-11/h3-6H,2H2,1H3
- InChI Key： RHWZMPUGKUQVIH-UHFFFAOYSA-N
- SMILES： O=C(CC)C1C=CC=CC=1C#N
Computed Properties
- Exact Mass: 159.06847
- Monoisotopic Mass: 159.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- Density: 1.08
- Boiling Point: 297.9°C at 760 mmHg
- Flash Point: 134°C
- Refractive Index: 1.531
- PSA: 40.86
- LogP: 2.15098
Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
6955-26-6 ( ) Related Products
- 69975-66-2(3-oxo-2,3-dihydro-1H-indene-5-carbonitrile)
- 60899-34-5(1-Oxo-2,3-dihydro-1H-indene-4-carbonitrile)
- 91054-33-0(2-Acetylbenzonitrile)
- 90401-84-6(6-Cyano-1-tetralone)
- 25724-79-2(1-oxoindane-5-carbonitrile)
- 215362-26-8(2,3-Dihydro-3-oxo-1H-indene-4-carbonitrile)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
